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Compound of Interest

Compound Name:

Benzyl 3-oxo-8-

azabicyclo[3.2.1]octane-8-

carboxylate

Cat. No.: B136700 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural elucidation

of N-Cbz-Nortropinone, a key synthetic intermediate in the development of various

pharmaceuticals. This document outlines the core analytical techniques employed to confirm

the molecular structure of N-Cbz-Nortropinone, presenting available experimental and

predicted spectroscopic data. Detailed experimental protocols are provided to facilitate the

replication and verification of these findings.

Chemical Identity and Properties
N-Cbz-Nortropinone, systematically named benzyl (1R,5S)-3-oxo-8-azabicyclo[3.2.1]octane-8-

carboxylate, is a carbamate-protected derivative of nortropinone.[1] The introduction of the

benzyloxycarbonyl (Cbz) group to the nitrogen atom is a crucial step in synthetic pathways,

allowing for selective modifications at other positions of the nortropinone scaffold.[2]
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Property Value Source

Molecular Formula C₁₅H₁₇NO₃ [1]

Molecular Weight 259.30 g/mol [1]

Appearance
White to off-white crystalline

solid
[3]

Solubility

Soluble in organic solvents like

chloroform, methanol, and

dimethyl sulfoxide; relatively

insoluble in water.[3]

Synthesis of N-Cbz-Nortropinone
The synthesis of N-Cbz-Nortropinone is typically achieved through the reaction of nortropinone

hydrochloride with benzyl chloroformate in the presence of a base.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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